2-Bromo-4-(trifluoromethyl)oxazole

• IUPAC Name: 2-bromo-4-(trifluoromethyl)-1,3-oxazole
• InChI: InChI=1S/C4HBrF3NO/c5-3-9-2(1-10-3)4(6,7)8/h1H
• InChI Key: GOJLDYZMFAQWAN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(O1)Br)C(F)(F)F
• Molecular Formula: C4HBrF3NO
• Molecular Weight: 215.96 g/mol
• CAS No.: 1060816-14-9

Description

“2-Bromo-4-(trifluoromethyl)oxazole” is a chemical compound with the CAS Number: 1060816-14-9. It has a molecular weight of 215.96 and its IUPAC name is 2-bromo-4-(trifluoromethyl)-1,3-oxazole. The compound is typically stored at temperatures between 2-8°C and appears as a pale-yellow to yellow-brown liquid.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C4HBrF3NO. The InChI key for this compound is GOJLDYZMFAQWAN-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

“this compound” is a pale-yellow to yellow-brown liquid. It has a molecular weight of 215.96. The compound’s density is predicted to be 1.875±0.06 g/cm3.

Scientific Research Applications

Synthesis and Chemical Reactions

• Regioselective Bromination : 2-Bromo-4-(trifluoromethyl)oxazole has been utilized in the regioselective C-4 bromination of 5-substituted oxazoles. This process is significant in improving the C-4/C-2 bromination ratio, making it a valuable reactant in organic synthesis (Li, Buzon, & Zhang, 2007).

• Suzuki Coupling : The compound has shown effectiveness in Suzuki–Miyaura coupling reactions with arylboronic acids. This highlights its potential in creating diverse chemical structures, which can be valuable in pharmaceutical and material sciences (Snieckus & Board, 2012).

• Photo-Thermochemical Syntheses : Solar photo-thermochemical synthesis involving this compound has been reported. This method leverages solar energy to facilitate chemical reactions, offering a greener and more sustainable approach to chemical synthesis (Dinda, Samanta, Eringathodi, & Ghosh, 2014).

• Versatile Cross-Coupling Unit : It acts as a versatile cross-coupling unit in the synthesis of 2,4-disubstituted oxazoles. This adaptability makes it a valuable component in the synthesis of complex molecules (Young, Smith, & Taylor, 2004).

Material Science and Catalysis

• Ligand Coordination Chemistry : It plays a role in the coordination chemistry of oxazoline ligands, which are crucial in transition metal-catalyzed asymmetric syntheses. This is important in the development of new materials and catalysts (Gómez, Muller, & Rocamora, 1999).

• Copper-Catalyzed Alkenylation : Its derivatives are used in copper-catalyzed direct alkenylation, demonstrating its potential in the synthesis of fluorescent compounds and natural products (Besselièvre, Piguel, Mahuteau‐Betzer, & Grierson, 2008).

Miscellaneous Applications

• Antiprotozoal Activity : Derivatives of this compound have been explored for their antiprotozoal activity, showing potential in developing new treatments for parasitic infections (Carballo et al., 2017).

• Photophysical Studies : It has been used in the study of photophysical properties, particularly in the context of fluorescent probes and materials (Ferreira et al., 2010).

Safety and Hazards

This compound is considered hazardous. It may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include wearing protective gloves/clothing/eye protection/face protection, avoiding dust formation, and ensuring adequate ventilation.

Mechanism of Action

Mode of Action

It is known that oxazole derivatives can interact with various enzymes and receptors via numerous non-covalent interactions .

Biochemical Pathways

Oxazole derivatives have been associated with a wide range of biological actions, including anticancer, antibacterial, anticonvulsant, anti-allergic, anthelmintic, antiviral, antidepressant, analgesic, and antioxidant properties . The specific biochemical pathways affected by 2-Bromo-4-(trifluoromethyl)oxazole and their downstream effects are yet to be elucidated.